1-Allyl-3-(pyridin-3-yl)thiourea
Overview
Description
1-Allyl-3-(pyridin-3-yl)thiourea is a chemical compound with the CAS Number: 24775-43-7. It has a molecular weight of 193.27 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of 1-Allyl-3-(pyridin-3-yl)thiourea consists of a pyridine ring attached to a thiourea group . The InChI key is UPYGOTJXHYURJJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
1-Allyl-3-(pyridin-3-yl)thiourea is a solid at room temperature . The storage temperature is at room temperature .Scientific Research Applications
- Antitumor Activity : Thioureas, including 1-Allyl-3-(pyridin-3-yl)thiourea, exhibit antitumor properties, making them potential candidates for cancer therapy .
- Antiviral and Antimicrobial Properties : These compounds have demonstrated antiviral and antimicrobial activities, which could be valuable in drug development .
- Other Biological Activities : Thioureas also possess insecticidal, herbicidal, and fungicidal properties .
Coordination Chemistry and Transition Metal Complexes
1-Allyl-3-(pyridin-3-yl)thiourea acts as a flexible ligand for complexation with transition metals. Its multiple binding sites allow it to occupy a distinct position in coordination chemistry. Key points include:
- Metal Extraction : The compound can extract transition metals due to the presence of both soft and hard donor atoms within its molecular framework .
- Ion Sensors : Its flexible binding sites make it suitable for ion sensing applications .
Material Sciences and Molecular Electronics
1-Allyl-3-(pyridin-3-yl)thiourea plays a role in material sciences and molecular electronics:
- Molecular Recognition : Its properties make it useful for molecular recognition studies .
- Electronic Applications : Researchers explore its potential in molecular electronics .
Agriculture
Thioureas have applications in agriculture:
- Crop Protection : Thioureas, including 1-Allyl-3-(pyridin-3-yl)thiourea, exhibit pesticidal properties .
Corrosion Inhibition
These compounds can act as corrosion inhibitors, protecting metal surfaces from degradation .
Other Applications
While the above fields cover the primary applications, researchers continue to explore new possibilities. For instance, recent studies have investigated the synthesis and antiproliferative activity of related compounds .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that thioureas, a class of compounds to which 1-allyl-3-(pyridin-3-yl)thiourea belongs, have multiple binding sites, making them flexible ligands for complexation with transition metals . This suggests that the compound may interact with various biological targets, potentially including enzymes or receptors that contain metal ions.
Mode of Action
It is known that thioureas can cyclize under the action of acids or halogens to form 1,3-thiazolines . This suggests that the compound may undergo similar transformations in biological systems, potentially leading to interactions with its targets.
Result of Action
It is known that thioureas and their derivatives have demonstrated varied biological activities, such as antitumor, antiviral, antimicrobial, and antiparasitic properties . This suggests that 1-Allyl-3-(pyridin-3-yl)thiourea may have similar effects.
properties
IUPAC Name |
1-prop-2-enyl-3-pyridin-3-ylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3S/c1-2-5-11-9(13)12-8-4-3-6-10-7-8/h2-4,6-7H,1,5H2,(H2,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUSFUDLPFIRKEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NC1=CN=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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